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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethyl chloride

Cat. No.: B027519

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Diisopropylamino)ethyl chloride hydrochloride is a key building block in organic synthesis,
particularly valued in the pharmaceutical industry for its role as a precursor in the
manufacturing of various active pharmaceutical ingredients (APIs). This technical guide
provides an in-depth overview of its physical properties, methods for its characterization, and
its application in the synthesis of notable pharmaceuticals.

Core Physical and Chemical Properties

2-(Diisopropylamino)ethyl chloride hydrochloride is a white to off-white crystalline solid. It is
known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.

Summary of Physical Properties
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Property Value Source(s)

Molecular Formula CsH19oCI2N [1]

Molecular Weight 200.15 g/mol [1][2]
White to almost white powder

Appearance [2][3]
or crystals

] ] 129-135 °C (range observed

Melting Point [2]
across sources)

Solubility Soluble in water [3][4]

H 4.0-4.5 (10 g/L in H20 at 20
p °C)
Hygroscopicity Hygroscopic [21[3114]

Experimental Protocols

Detailed methodologies for the determination of key physical properties are crucial for quality

control and characterization.

Melting Point Determination (Capillary Method)

Objective: To determine the melting range of a crystalline solid for identification and purity

assessment.

Apparatus:

Spatula

Procedure:

Melting point apparatus

Mortar and pestle

Capillary tubes (sealed at one end)
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o Sample Preparation: Ensure the sample is completely dry. If the crystals are large, gently
grind them into a fine powder using a mortar and pestle.

o Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample. A
small amount of the solid will enter the tube.

o Packing the Sample: Invert the tube and tap the sealed end gently on a hard surface to pack
the solid into the bottom. The packed sample height should be 2-3 mm.

e Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.

o For an unknown sample, a rapid preliminary heating can be performed to determine an
approximate melting range.

o For a more precise measurement, start heating at a rate of 10-20 °C per minute until the
temperature is about 20 °C below the expected melting point.

o Reduce the heating rate to 1-2 °C per minute.

o Record the temperature at which the first drop of liquid appears (T1) and the temperature
at which the entire sample has melted (T2). The melting range is T1-T2.

« Interpretation: A sharp melting range (typically 0.5-2 °C) is indicative of a pure substance.
Impurities tend to depress and broaden the melting range.

Solubility Determination in Water

Objective: To qualitatively or quantitatively determine the solubility of 2-
(Diisopropylamino)ethyl chloride hydrochloride in water.

Apparatus:
o Test tubes or beakers

o Graduated cylinders or pipettes
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Stirring rod

Balance

Procedure (Qualitative):

Add a small, known amount of the compound (e.g., 100 mg) to a test tube.

Add a measured volume of deionized water (e.g., 1 mL) at a controlled temperature (e.g.,
20-25 °C).

Vigorously agitate the mixture for a set period (e.g., 1-2 minutes).

Visually observe if the solid has completely dissolved. If not, incrementally add more solvent
and continue agitation until the solid dissolves or it becomes apparent that it is insoluble at
that concentration.

Procedure (Quantitative - Shake-Flask Method):

Prepare a saturated solution by adding an excess amount of the solid to a known volume of
water in a flask.

Seal the flask and agitate it at a constant temperature for an extended period (e.g., 24-48
hours) to ensure equilibrium is reached.

Allow any undissolved solid to settle.

Carefully withdraw a known volume of the supernatant liquid, ensuring no solid particles are
transferred. This can be achieved by filtration through a syringe filter.

Determine the concentration of the dissolved solid in the aliquot using a suitable analytical
method (e.g., UV-Vis spectroscopy, HPLC, or gravimetric analysis after solvent evaporation).

Purity Determination by Argentometric Titration (Mohr
Method)

Objective: To determine the chloride ion content of the hydrochloride salt, which can be used to

assess purity.
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Principle: Chloride ions are titrated with a standardized silver nitrate solution in the presence of
potassium chromate indicator. Silver chloride precipitates first. At the endpoint, excess silver
ions react with the chromate indicator to form a reddish-brown silver chromate precipitate.

Reagents:

Standardized silver nitrate (AgNOs) solution (e.g., 0.1 M)

Potassium chromate (K2CrOa) indicator solution (e.g., 5% w/v)

Sodium chloride (NaCl) for standardization

Deionized water

Procedure:

» Standardization of AQNOs solution:

[¢]

Accurately weigh a known mass of dry, primary standard NaCl and dissolve it in a known
volume of deionized water.

o Pipette a precise volume of the NaCl solution into an Erlenmeyer flask.
o Add a few drops of potassium chromate indicator.

o Titrate with the AgNOs solution until the first permanent appearance of a faint reddish-
brown color.

o Calculate the exact molarity of the AgNOs solution.
« Titration of the Sample:

o Accurately weigh a sample of 2-(Diisopropylamino)ethyl chloride hydrochloride and
dissolve it in a known volume of deionized water.

o Pipette a precise volume of this solution into an Erlenmeyer flask.

o Add a few drops of potassium chromate indicator.
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o Titrate with the standardized AgNOs solution to the same endpoint as in the
standardization step.

o Calculation:

o Use the volume and molarity of the AgNOs solution and the volume of the sample solution
to calculate the moles of chloride ions.

o From the mass of the sample, calculate the percentage of chloride by weight and compare
it to the theoretical value.

Applications in Pharmaceutical Synthesis

2-(Diisopropylamino)ethyl chloride hydrochloride is a valuable intermediate for introducing
the diisopropylaminoethyl moiety into molecules. This is a common structural feature in a
number of pharmaceuticals.

Synthetic Workflow Overview

The general synthetic utility of 2-(Diisopropylamino)ethyl chloride hydrochloride involves its
reaction as an alkylating agent with a suitable nucleophile, such as an alcohol, amine, or
carbanion.

2-(Diisopropylamino)ethyl Nucleophile (Nu-H) Base
chloride hydrochloride (e.g., alcohol, amine, carbanion)
Alkylation
Alkylated Product | . 1
(Nu-CH2CH2N(iPr)2)

Click to download full resolution via product page

General Alkylation Reaction Scheme

Synthesis of Itopride Hydrochloride
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Itopride is a prokinetic agent used to treat gastrointestinal symptoms. Its synthesis can involve
the alkylation of a phenolic precursor with 2-(Diisopropylamino)ethyl chloride.

Step 1: Etherification Step 2: Amidation and Salification
g 2-(Diisopropylamino)ethyl i Base (5D Further Synthetic Steps
(p Hydroxybenzaldehyde ( chloride hydrochloride i (e.g., K2CO3) 4-(2-Diisopropylaminoethoxy)benzaldehyde (e.g., reductive amination, amidation)
i
: Multistep
v \J \/
G»(Z-Diisopropylaminoethoxy)benzaldehyda (Impride HCI

v v

Itopride Hydrochloride

Click to download full resolution via product page

Simplified Synthetic Pathway for Itopride Hydrochloride

Synthesis of Isopropamide lodide

Isopropamide is an anticholinergic agent. Its synthesis involves the alkylation of
diphenylacetonitrile followed by further transformations.
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Step 1: Alkylation Step 2: Hydrolysis and Quaternization

. s Strong Base 2-(Diisopropylamino)ethyl 4-Diisopropylamino-2,2- L Hydrolysis
Dlphenylacetommle diphenylbutyronitrile (e'g.’ HZSO4)

Y \4 Y \
4-Diisopropylamino-2,2- . i .
diphenylbutyronitrile Isopropamide (free base) Methyl lodide

/

I

1
0

Isopropamide lodide

[
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Synthetic Pathway for Isopropamide lodide

Synthesis of Disopyramide

Disopyramide is an antiarrhythmic agent. Its synthesis involves the alkylation of 2-phenyl-2-(2-
pyridyl)acetonitrile.

Step 1: Alkylation Step 2: Hydrolysis
g D - Strong Base 2-(Diisopropylamino)ethyl 4-(Diisopropylamino)-2-phenyl- L Hydrolysis
(2 prenyrz Epncyhaceionirie ( Z(2-pyridyhbutyronitite ) : ‘((e'g" HZSO4))
I
I
i I
\ Y

4-(Dii50propylamino)—2-phenylj

2-(2-pyridyl)butyronitrile Disopyramide

Click to download full resolution via product page

Synthetic Pathway for Disopyramide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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